Triacontanoic acid
Triacontanoic acid
Triacontanoic acid is a C30, very long straight-chain, saturated fatty acid. It is a straight-chain saturated fatty acid and an ultra-long-chain fatty acid. It is a conjugate acid of a triacontanoate.
Melissic acid, also known as CH3-[CH2]28-COOH or myricic acid, belongs to the class of organic compounds known as very long-chain fatty acids. These are fatty acids with an aliphatic tail that contains at least 22 carbon atoms. Melissic acid exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Melissic acid has been primarily detected in urine. Within the cell, melissic acid is primarily located in the membrane (predicted from logP), cytoplasm and adiposome. Melissic acid is also a parent compound for other transformation products, including but not limited to, omega-hydroxytriacontanoic acid, (R)-3-hydroxymelissoyl-CoA, and 28-methyltriacontanoic acid. Outside of the human body, melissic acid can be found in fats and oils and potato. This makes melissic acid a potential biomarker for the consumption of these food products.
Melissic acid, also known as CH3-[CH2]28-COOH or myricic acid, belongs to the class of organic compounds known as very long-chain fatty acids. These are fatty acids with an aliphatic tail that contains at least 22 carbon atoms. Melissic acid exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Melissic acid has been primarily detected in urine. Within the cell, melissic acid is primarily located in the membrane (predicted from logP), cytoplasm and adiposome. Melissic acid is also a parent compound for other transformation products, including but not limited to, omega-hydroxytriacontanoic acid, (R)-3-hydroxymelissoyl-CoA, and 28-methyltriacontanoic acid. Outside of the human body, melissic acid can be found in fats and oils and potato. This makes melissic acid a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
506-50-3
VCID:
VC0146214
InChI:
InChI=1S/C30H60O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28-29-30(31)32/h2-29H2,1H3,(H,31,32)
SMILES:
CCCCCCCCCCCCCCCCCCCCCCCCCCCCCC(=O)O
Molecular Formula:
C30H60O2
Molecular Weight:
452.8 g/mol
Triacontanoic acid
CAS No.: 506-50-3
Reference Standards
VCID: VC0146214
Molecular Formula: C30H60O2
Molecular Weight: 452.8 g/mol
| CAS No. | 506-50-3 |
|---|---|
| Product Name | Triacontanoic acid |
| Molecular Formula | C30H60O2 |
| Molecular Weight | 452.8 g/mol |
| IUPAC Name | triacontanoic acid |
| Standard InChI | InChI=1S/C30H60O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28-29-30(31)32/h2-29H2,1H3,(H,31,32) |
| Standard InChIKey | VHOCUJPBKOZGJD-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCCCCCCCCCCCCCCCCCCCCC(=O)O |
| Canonical SMILES | CCCCCCCCCCCCCCCCCCCCCCCCCCCCCC(=O)O |
| Melting Point | 93.6 °C 93.5-94°C |
| Physical Description | Solid |
| Description | Triacontanoic acid is a C30, very long straight-chain, saturated fatty acid. It is a straight-chain saturated fatty acid and an ultra-long-chain fatty acid. It is a conjugate acid of a triacontanoate. Melissic acid, also known as CH3-[CH2]28-COOH or myricic acid, belongs to the class of organic compounds known as very long-chain fatty acids. These are fatty acids with an aliphatic tail that contains at least 22 carbon atoms. Melissic acid exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Melissic acid has been primarily detected in urine. Within the cell, melissic acid is primarily located in the membrane (predicted from logP), cytoplasm and adiposome. Melissic acid is also a parent compound for other transformation products, including but not limited to, omega-hydroxytriacontanoic acid, (R)-3-hydroxymelissoyl-CoA, and 28-methyltriacontanoic acid. Outside of the human body, melissic acid can be found in fats and oils and potato. This makes melissic acid a potential biomarker for the consumption of these food products. |
| Synonyms | Melissic acid |
| PubChem Compound | 10471 |
| Last Modified | Nov 11 2021 |
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